Cas no 19544-43-5 (2-Benzylsuccinic Anhydride)

2-Benzylsuccinic Anhydride is a cyclic anhydride derivative of benzylsuccinic acid, commonly utilized in organic synthesis and polymer chemistry. Its reactive anhydride group enables efficient ring-opening reactions, making it valuable for the preparation of polyesters, polyamides, and other functionalized materials. The benzyl substituent enhances solubility in organic solvents and can influence the reactivity and properties of resulting polymers or intermediates. This compound is particularly useful in applications requiring controlled crosslinking or tailored hydrophobicity. Its stability under mild conditions and compatibility with various nucleophiles further contribute to its versatility in fine chemical and industrial processes. Proper handling is advised due to its potential irritant properties.

2-Benzylsuccinic Anhydride structure

Product Name:2-Benzylsuccinic Anhydride

CAS No:19544-43-5

MF:C₁₁H₁₀O₃

MW:190.195303440094

MDL:MFCD00157369

CID:823698

Update Time:2025-06-07

2-Benzylsuccinic Anhydride Chemical and Physical Properties

Names and Identifiers

- (S)-2-benzylsuccinic anhydride
- 3-benzyloxolane-2,5-dione
- BENZYL BUTANEDIOIC ACID ANHYDRIDE
- 2-Benzylsuccinic anhydride
- DL-Benzylsuccinic anhydride
- 3-Benzyldihydrofuran-2,5-dione
- dihydro-3-(phenylmethyl)-2,5-Furandione
- 2,5-Furandione, dihydro-3-(phenylMethyl)-
- 2-Benzylsuccinic Anhydride
- MDL： MFCD00157369
- Inchi： 1S/C11H10O3/c12-10-7-9(11(13)14-10)6-8-4-2-1-3-5-8/h1-5,9H,6-7H2
- InChI Key： OOEHLTSDDZKTQB-UHFFFAOYSA-N
- SMILES： C1(CC(=O)OC1=O)CC1C=CC=CC=1

Experimental Properties

Density: 1.259±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 95-97 ºC
Refractive Index: 1.4980 (20 ºC)
Solubility: Almost insoluble (0.011 g/l) (25 º C),

2-Benzylsuccinic Anhydride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B292005-50mg	2-Benzylsuccinic Anhydride	19544-43-5		50mg	$ 144.00	2023-04-18
TRC	B292005-250mg	2-Benzylsuccinic Anhydride	19544-43-5		250mg	$ 620.00	2023-04-18
TRC	B292005-1g	2-Benzylsuccinic Anhydride	19544-43-5		1g	$ 1530.00	2022-06-07
TRC	B292005-1000mg	2-Benzylsuccinic Anhydride	19544-43-5		1g	$ 1849.00	2023-04-18
Enamine	EN300-93047-0.05g	3-benzyloxolane-2,5-dione	19544-43-5	95.0%	0.05g	$66.0	2025-02-21
Enamine	EN300-93047-0.1g	3-benzyloxolane-2,5-dione	19544-43-5	95.0%	0.1g	$99.0	2025-02-21
Enamine	EN300-93047-0.25g	3-benzyloxolane-2,5-dione	19544-43-5	95.0%	0.25g	$141.0	2025-02-21
Enamine	EN300-93047-0.5g	3-benzyloxolane-2,5-dione	19544-43-5	95.0%	0.5g	$222.0	2025-02-21
Enamine	EN300-93047-1.0g	3-benzyloxolane-2,5-dione	19544-43-5	95.0%	1.0g	$285.0	2025-02-21
Enamine	EN300-93047-2.5g	3-benzyloxolane-2,5-dione	19544-43-5	95.0%	2.5g	$403.0	2025-02-21